Cas no 6939-93-1 (4-Bromoisophthalic acid)

4-Bromoisophthalic acid (CAS 6939-92-6) is a brominated derivative of isophthalic acid, characterized by the presence of a bromine substituent at the 4-position of the aromatic ring. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, liquid crystals, and advanced polymers. Its bromine moiety enhances reactivity, enabling efficient cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. The carboxyl groups offer further functionalization potential, facilitating the synthesis of esters, amides, or coordination complexes. With high purity and consistent performance, 4-bromoisophthalic acid is valued for its role in constructing complex molecular architectures in research and industrial applications.
4-Bromoisophthalic acid structure
4-Bromoisophthalic acid structure
Product Name:4-Bromoisophthalic acid
CAS No:6939-93-1
MF:C8H5BrO4
MW:245.026901960373
MDL:MFCD00002404
CID:47093
PubChem ID:81361
Update Time:2025-05-20

4-Bromoisophthalic acid Chemical and Physical Properties

Names and Identifiers

    • 4-Bromoisophthalic acid
    • 4-Bromobenzene-1,3-dicarboxylic acid
    • 2-BROMOBENZENE-1,5-DICARBOXYLIC ACID
    • 4-Bromo-1,3-benzenedicarboxylic acid
    • 1,3-Benzenedicarboxylic acid, 4-bromo-
    • 4-Bromoisophthalicacid
    • MSQIEZXCNYUWHN-UHFFFAOYSA-N
    • PubChem12479
    • TimTec1_004155
    • CHEMWISH IC03530
    • KSC354C4D
    • MSQIEZXCNYUWHN-UHFFFAOYSA-
    • HMS1545M19
    • NSC38770
    • BC
    • BCP27345
    • EN300-124683
    • SCHEMBL70653
    • 6939-93-1
    • FT-0617894
    • 4-Bromoisophthalic acid, 95%
    • MFCD00002404
    • UNII-AB8MA69VHG
    • CK2162
    • PS-4840
    • InChI=1/C8H5BrO4/c9-6-2-1-4(7(10)11)3-5(6)8(12)13/h1-3H,(H,10,11)(H,12,13)
    • NS00036841
    • NSC 38770
    • A15758
    • EINECS 230-078-3
    • AKOS015835303
    • J-514821
    • AB8MA69VHG
    • CS-0008439
    • B1260
    • NSC-38770
    • SY048475
    • DTXSID50219509
    • AC-509/25001970
    • AMY28419
    • FB70693
    • 230-078-3
    • DTXCID50142000
    • DB-055270
    • MDL: MFCD00002404
    • Inchi: 1S/C8H5BrO4/c9-6-2-1-4(7(10)11)3-5(6)8(12)13/h1-3H,(H,10,11)(H,12,13)
    • InChI Key: MSQIEZXCNYUWHN-UHFFFAOYSA-N
    • SMILES: BrC1=CC=C(C(=O)O)C=C1C(=O)O
    • BRN: 1959392

Computed Properties

  • Exact Mass: 243.93700
  • Monoisotopic Mass: 243.937
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 228
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.7
  • Topological Polar Surface Area: 74.6

Experimental Properties

  • Color/Form: Not available
  • Density: 1.8281 (rough estimate)
  • Melting Point: 297-299 °C (lit.)
  • Boiling Point: 430.6°C at 760 mmHg
  • Flash Point: 214.2°C
  • Refractive Index: 1.4490 (estimate)
  • PSA: 74.60000
  • LogP: 1.84550
  • Solubility: Not available

4-Bromoisophthalic acid Security Information

4-Bromoisophthalic acid Customs Data

  • HS CODE:2917399090
  • Customs Data:

    China Customs Code:

    2917399090

    Overview:

    2917399090 Other aromatic polycarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Terephthalic acid please specify4-CBAvalue, Terephthalic acid please specifyP-TLacid value, Terephthalic acid please indicate color, Terephthalic acid please indicate moisture

    Summary:

    2917399090 aromatic polycarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

4-Bromoisophthalic acid Pricemore >>

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4-Bromoisophthalic acid Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:6939-93-1)4-溴间苯二甲酸
Order Number:LE2463495
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:38
Price ($):discuss personally
Email:18501500038@163.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:6939-93-1)4-Bromoisophthalic acid
Order Number:sfd18777
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:38
Price ($):discuss personally
Email:sales2@senfeida.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:6939-93-1)4-Bromoisophthalic acid
Order Number:A15758
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:00
Price ($):310.0
Email:sales@amadischem.com

Additional information on 4-Bromoisophthalic acid

4-Bromoisophthalic Acid: A Comprehensive Overview

4-Bromoisophthalic acid, also known by its CAS number CAS 6939-93-1, is a significant compound in the field of organic chemistry. This compound, with the molecular formula C8H5BrO4, is an aromatic dicarboxylic acid with a bromine substituent at the para position. The presence of the bromine atom imparts unique chemical properties, making it a valuable material in various applications.

The synthesis of 4-bromoisophthalic acid involves several methods, including bromination of isophthalic acid derivatives and subsequent purification steps. Recent advancements in synthetic chemistry have focused on optimizing these processes to enhance yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis and catalytic systems to streamline the production of this compound.

In terms of physical properties, 4-bromoisophthalic acid exhibits a melting point around 280°C and is sparingly soluble in water but dissolves readily in organic solvents like dichloromethane and ethyl acetate. Its chemical stability under various conditions has been extensively studied, particularly its behavior under thermal and oxidative stress. These studies have revealed its suitability for high-temperature applications and its resistance to degradation in harsh environments.

The application of 4-bromoisophthalic acid spans multiple domains. In materials science, it serves as a precursor for polyamides and polyesters, contributing to the development of high-performance polymers. Recent research has highlighted its role in creating bio-based materials with enhanced mechanical properties. Additionally, in pharmaceuticals, this compound has been explored as an intermediate in drug synthesis, particularly in the development of anti-inflammatory agents.

In the realm of electronics, 4-bromoisophthalic acid finds application as a building block for liquid crystal polymers (LCPs). These polymers are crucial for advanced electronic devices due to their excellent thermal stability and dielectric properties. Cutting-edge studies have demonstrated how modifying the bromine substituent can further tailor the electronic properties of LCPs for specific applications.

The environmental impact of 4-bromoisophthalic acid has also garnered attention. Researchers have investigated its biodegradability and potential toxicity to aquatic life. Findings suggest that while it is not inherently toxic at low concentrations, proper disposal protocols are essential to prevent ecological harm.

In conclusion, 4-bromoisophthalic acid (CAS 6939-93-1) stands as a versatile compound with diverse applications across industries. Ongoing research continues to uncover new avenues for its utilization, underscoring its importance in modern chemistry and materials science.

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:6939-93-1)4-溴间苯二甲酸
LE2463495
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:6939-93-1)4-Bromoisophthalic acid
sfd18777
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email